3-((Isopropylamino)methyl)benzonitrile
Overview
Description
3-((Isopropylamino)methyl)benzonitrile, also known as 3-IPAMBN, is a compound that has been used in scientific research for its biochemical and physiological effects. It is a derivative of benzonitrile, an organic compound that is used in the synthesis of various pharmaceuticals. 3-IPAMBN has been studied in numerous experiments, primarily to explore its potential as a therapeutic agent.
Scientific Research Applications
Green Synthesis of Benzonitrile
3-((Isopropylamino)methyl)benzonitrile can be used in the green synthesis of benzonitrile . This process uses ionic liquid as the recycling agent and eliminates the use of metal salt catalysts, making it a more environmentally friendly method . The process also simplifies the separation process, making it more efficient .
Catalyst in Electrochemical Reactions
This compound can also act as a catalyst in electrochemical reactions . Specifically, it can be used in the site-selective direct C–H amidation of benzene and its derivatives with acetonitrile and benzonitrile . This process is mild and efficient, meeting the criteria of green chemistry .
Drug Discovery
3-((Isopropylamino)methyl)benzonitrile has applications in drug discovery. Its unique properties can be utilized in the development of new pharmaceuticals.
Organic Synthesis
This compound is also used in organic synthesis. It can be used as a building block in the synthesis of complex organic molecules.
Materials Science
In the field of materials science, 3-((Isopropylamino)methyl)benzonitrile can be used in the development of new materials. Its unique properties can contribute to the creation of innovative materials with novel properties.
Production of Benzoguanamine
Benzonitrile, which can be synthesized using 3-((Isopropylamino)methyl)benzonitrile, is a prominent intermediate for the production of benzoguanamine . Benzoguanamine is widely used in advanced coatings .
properties
IUPAC Name |
3-[(propan-2-ylamino)methyl]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-9(2)13-8-11-5-3-4-10(6-11)7-12/h3-6,9,13H,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMQLCPBTRMQLEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CC(=CC=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40238128 |
Source
|
| Record name | Benzonitrile, 3-(((1-methylethyl)amino)methyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40238128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((Isopropylamino)methyl)benzonitrile | |
CAS RN |
90389-99-4 |
Source
|
| Record name | 3-[[(1-Methylethyl)amino]methyl]benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=90389-99-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzonitrile, 3-(((1-methylethyl)amino)methyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0090389994 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzonitrile, 3-(((1-methylethyl)amino)methyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40238128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-[8,13-dibromo-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate](/img/structure/B1348333.png)
![4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine](/img/structure/B1348336.png)
![4-[2-(Diethylamino)ethoxy]aniline](/img/structure/B1348346.png)
